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Abstract

5-Chloroindole-3-carboxaldehyde (CAS No. 827-01-0) is a pivotal heterocyclic building block
in the fields of medicinal chemistry and organic synthesis. Its indole core, functionalized with a
strategically placed chlorine atom and a reactive aldehyde group, offers a unique combination
of physicochemical properties and synthetic versatility. This in-depth technical guide is
designed for researchers, scientists, and drug development professionals, providing a
comprehensive overview of the compound's properties, synthesis, reaction mechanisms, and
applications. The content herein is grounded in established scientific principles and supported
by authoritative references to ensure accuracy and trustworthiness, empowering researchers to
leverage this valuable intermediate in their scientific pursuits.

PART 1: Core Compound Analysis
Introduction: The Strategic Importance of Halogenated
Indoles

The indole scaffold is a ubiquitous motif in a vast array of biologically active natural products
and synthetic pharmaceuticals.[1][2][3] The introduction of a halogen, such as chlorine, onto
the indole ring can significantly modulate a molecule's pharmacokinetic and pharmacodynamic
properties. Halogenation can enhance membrane permeability, improve metabolic stability by
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blocking sites of oxidation, and introduce new binding interactions with target proteins. 5-
Chloroindole-3-carboxaldehyde, also known as 5-chloro-1H-indole-3-carbaldehyde,
exemplifies a "privileged scaffold" where the chloro-substituent at the 5-position and the formyl
group at the electron-rich 3-position create a molecule primed for diverse chemical
transformations.[4][5] This strategic functionalization makes it an invaluable precursor for the
synthesis of complex molecules with potential therapeutic applications, including antiplatelet
and antibacterial agents.[6]

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical characteristics of 5-Chloroindole-3-
carboxaldehyde is essential for its effective use in research and development.

Table 1: Physicochemical Properties

Property Value Source(s)
CAS Number 827-01-0 (4151161718111
Molecular Formula CoHeCINO [4115119]
Molecular Weight 179.60 g/mol [41[5]

White to light yellow or beige
Appearance , _ [4][8]
solid/crystalline powder

Melting Point 211-216 °C [41[8]
Purity >95-98% (by GC) [71[8]
Solubility Insoluble in water. [10]
SMILES C1=CC2=C(C=C1CI)C(=CN2) -

C=0

YXEXOIGXNYITQH-
InChl Key [5]
UHFFFAOYSA-N

Spectroscopic Data: Spectroscopic analysis is critical for structure confirmation and purity
assessment. While detailed spectra are best consulted directly from spectral databases, typical
IH NMR and 13C NMR data provide characteristic signals for the indole and aldehyde protons
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and carbons, respectively.[11][12] Infrared (IR) spectroscopy will show characteristic peaks for
the N-H and C=0 stretching vibrations.

PART 2: Synthesis and Reaction Mechanisms

The Vilsmeier-Haack Reaction: A Cornerstone of
Synthesis

The predominant and most efficient method for the industrial and laboratory-scale synthesis of
5-Chloroindole-3-carboxaldehyde is the Vilsmeier-Haack reaction.[2][3][13] This reaction
involves the formylation of an electron-rich aromatic ring, in this case, 5-chloroindole, using a
Vilsmeier reagent. The Vilsmeier reagent, a chloroiminium ion, is typically generated in situ
from a tertiary amide, such as N,N-dimethylformamide (DMF), and a halogenating agent like
phosphorus oxychloride (POCIs).[3][13][14]

The mechanism proceeds via electrophilic aromatic substitution, where the electron-rich 3-
position of the indole ring attacks the electrophilic Vilsmeier reagent.[14] Subsequent hydrolysis
of the resulting iminium salt intermediate yields the final aldehyde product.

Diagram 1: Vilsmeier-Haack Reaction Workflow
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Caption: Synthesis of 5-Chloroindole-3-carboxaldehyde via the Vilsmeier-Haack reaction.

Detailed Experimental Protocol for Synthesis
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The following protocol is a representative procedure for the synthesis of 5-Chloroindole-3-

carboxaldehyde.

Materials:

5-Chloroindole (CAS: 17422-32-1)

N,N-Dimethylformamide (DMF), anhydrous

Phosphorus oxychloride (POCIs)

Sodium hydroxide (NaOH) solution or sodium bicarbonate (NaHCOs) solution
Methanol or other suitable recrystallization solvent

Ice, distilled water

Standard laboratory glassware, magnetic stirrer, and heating mantle

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool
anhydrous DMF in an ice bath.

Slowly add phosphorus oxychloride dropwise to the cooled DMF with continuous stirring to
form the Vilsmeier reagent.[4]

Prepare a solution of 5-chloroindole in a minimal amount of anhydrous DMF.[4]

Add the 5-chloroindole solution dropwise to the Vilsmeier reagent, maintaining the low
temperature.[4]

After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to approximately 40-50°C for about 45 minutes to an hour.[4] Monitor the reaction
progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and carefully pour it over
crushed ice.
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+ Neutralize the mixture by adding a solution of sodium hydroxide or sodium bicarbonate until
the solution is basic.[4]

e The resulting precipitate is collected by filtration, washed with water, and dried.

e The crude product can be purified by recrystallization from a suitable solvent like methanol to
afford the final product as a white to beige solid.[4]

Key Synthetic Applications

5-Chloroindole-3-carboxaldehyde serves as a versatile starting material for a variety of
chemical transformations, enabling the synthesis of a diverse library of compounds.

Diagram 2: Synthetic Utility of 5-Chloroindole-3-carboxaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1733606.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1733606.htm
https://www.benchchem.com/product/b1630656?utm_src=pdf-body
https://www.benchchem.com/product/b1630656?utm_src=pdf-body
https://www.benchchem.com/product/b1630656?utm_src=pdf-body-img
https://www.benchchem.com/product/b1630656?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. researchgate.net [researchgate.net]
2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using
Vilsmeier—Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F
[pubs.rsc.org]

4. 5-Chloroindole-3-carboxaldehyde | 827-01-0 [chemicalbook.com]

5. 5-chloro-1H-indole-3-carbaldehyde | COH6CINO | CID 2795374 - PubChem
[pubchem.ncbi.nim.nih.gov]

6. biosynth.com [biosynth.com]
7. 827-01-0 Cas No. | 5-Chloroindole-3-carboxaldehyde | Apollo [store.apolloscientific.co.uk]
8. 5-Chloroindole-3-carboxaldehyde | 827-01-0 | TCI EUROPE N.V. [tcichemicals.com]

9. CAS 827-01-0 | 4H15-5-FO0 | MDL MFCDO00175291 | 5-Chloroindole-3-carboxaldehyde |
SynQuest Laboratories [synquestlabs.com]

10. fishersci.com [fishersci.com]
11. Indole-3-carboxaldehyde(487-89-8) 13C NMR [m.chemicalbook.com]

12. Indole-3-Carboxaldehyde | CO9H7NO | CID 10256 - PubChem
[pubchem.ncbi.nim.nih.gov]

13. growingscience.com [growingscience.com|
14. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [5-Chloroindole-3-carboxaldehyde: A Comprehensive
Technical Guide for Scientific Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630656#5-chloroindole-3-carboxaldehyde-cas-
number-827-01-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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